BE“GHE Foundational & Exploratory

Check Availability & Pricing

Structural Model of the BarA Histidine Kinase
Domain: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: BarA protein
CAS No.: 146835-03-2
Cat. No.: B587736
Get Quote
. J
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This technical guide provides an in-depth overview of the structural and functional aspects of
the BarA sensor kinase, a crucial component of two-component signal transduction systems in
many Gram-negative bacteria. This document details the domain architecture, the molecular
signaling pathway, and the experimental protocols used to elucidate its function, serving as a
comprehensive resource for researchers in microbiology, structural biology, and drug
development.

Introduction to the BarA Sensor Kinase

The BarA (Bacterial Adaptive Response) protein is a highly conserved, membrane-associated
sensor histidine kinase (HK). It is a central regulator in bacterial adaptation to environmental
and metabolic stress.[1] BarA is the sensor component of a two-component system (TCS),
working in concert with its cognate response regulator, UvrY (also known as SirA in
Salmonella).[2][3][4] This system, often referred to as BarA-UvrY, plays a global regulatory role
in a variety of cellular processes, including carbon metabolism, motility, biofilm formation,
virulence, and stress resistance.[2][5] The BarA-UvrY system perceives signals from metabolic
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end-products, such as formate and acetate, and transduces this information to modulate gene
expression post-transcriptionally.[5]

Domain Architecture and Structural Model

BarA is a member of the tripartite hybrid sensor kinase family.[4][6] Its structure is composed of
multiple domains, including N-terminal transmembrane helices for membrane anchoring, a
central kinase core, and a C-terminal phosphotransfer domain. While a full-length crystal
structure of BarA is not currently available, structural information for individual domains and
homologous proteins provides a robust model of its architecture and function.

The cytoplasmic portion of BarA contains the key domains for signal transduction: a
Dimerization and Histidine phosphotransfer (DHp) domain, a Catalytic and ATP-binding (CA)
domain, a receiver (Rec) domain, and a C-terminal Histidine-containing phosphotransfer (HPT)
domain.[6]

Table 1: Key Domains and Conserved Residues in the E. coli BarA-UvrY System

Domain/Protein Conserved Residue Function Reference
] ] Site of
BarA DHp Domain His-302 ) [6]
autophosphorylation

] Phosphoacceptor site
BarA Rec Domain Asp-718 ) o [6]
in the hybrid kinase

Site for
BarA HPT Domain His-861 phosphotransfer to the  [6]

response regulator

Phosphoacceptor site
UvrY Rec Domain Asp-54 on the response [6]

regulator

The kinase core (DHp and CA domains) is responsible for ATP binding and
autophosphorylation. The DHp domain typically forms a four-helix bundle through dimerization,
which is essential for its function.[7][8] The CA domain contains conserved motifs known as the
N, G1, F, and G2 boxes, which form the ATP-binding pocket.[8][9]
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Structural Data of the BarA HPT Domain

A crystal structure for the Histidine-containing phosphotransfer (HPT) domain of BarA from E.
coli CFT073 has been solved, providing high-resolution insight into this critical component of
the phosphorelay system.

Table 2: Quantitative Structural Data for BarA HPT Domain (PDB ID: 3IQT)

Parameter Value

Method X-RAY DIFFRACTION
Resolution 1.40 A

R-Value Work 0.141

R-Value Free 0.181

Total Structure Weight 14.19 kDa

Modeled Residue Count 123

Atom Count 1,161

Data sourced from RCSB PDB entry 3IQT.

The BarA-UvrY Signaling Pathway

The BarA-UvrY signaling cascade is a key regulatory circuit that links the metabolic state of the
cell to global gene expression. The pathway is initiated by the sensing of short-chain carboxylic
acids, such as formate and acetate.[5]

Signaling Pathway Workflow:

» Signal Perception: BarA senses the presence of metabolic signals like formate and acetate,
although the direct binding mechanism is not fully determined.[2]

o Autophosphorylation: Upon activation, the CA domain of a BarA dimer catalyzes the transfer
of a gamma-phosphate group from an ATP molecule to a conserved histidine residue (His-
302) on the DHp domain of the other monomer in a trans reaction.[6][10]
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Intramolecular Phosphorelay: The phosphate group is then transferred intramolecularly to a
conserved aspartate residue (Asp-718) in the receiver domain of BarA.[6]

Intermolecular Phosphotransfer: The phosphate is subsequently transferred from the
receiver domain to a conserved histidine residue (His-861) in the C-terminal HPT domain.[6]

Response Regulator Activation: The phosphorylated HPT domain of BarA interacts with the
response regulator UvrY, transferring the phosphoryl group to a conserved aspartate residue
(Asp-54) in UvrY's receiver domain.[6]

Transcriptional Regulation: Phosphorylated UvrY (UvrY-P) acts as a transcriptional activator.
It binds to specific DNA sequences in the promoter regions of the genes encoding the small
non-coding RNAS, csrB and csrC, stimulating their transcription.[2][3]

Post-transcriptional Control: The CsrB and CsrC sRNAs contain multiple binding sites for the
global regulatory protein CsrA. By sequestering CsrA, they prevent it from binding to its
target MRNAs, thereby relieving CsrA-mediated translational repression or activation of
various genes involved in metabolism, motility, and biofilm formation.[2][5]
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BarA-UvrY-Csr signaling pathway in E. coli.

Experimental Protocols

The structural and functional characterization of the BarA histidine kinase relies on a
combination of biochemical and biophysical techniques. Below are generalized protocols for

key experiments.

In Vitro Histidine Kinase Autophosphorylation Assay

This assay measures the ability of a purified histidine kinase to phosphorylate itself using
radiolabeled ATP.
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Materials:

Purified BarA cytoplasmic domain (or full-length protein reconstituted in liposomes)

Kinase Reaction Buffer (e.g., 50 mM Tris-HCI pH 7.5, 50 mM KCI, 10 mM MgClz2)

[y-32P]ATP (specific activity ~3000 Ci/mmol)

ATP stock solution (10 mM)

Quench Solution (e.g., 4X SDS-PAGE loading buffer or 325 mM HsPOa4)[11]

SDS-PAGE equipment and reagents

Phosphor imager screen and scanner
Procedure:

e Prepare a master mix of the kinase reaction buffer and purified BarA protein to a final
concentration of 2-5 pM.

« Initiate the reaction by adding [y-32P]ATP to a final concentration of ~100 pM (with a small
amount of radiolabel spike).

¢ Incubate the reaction at room temperature (or 37°C) for a defined time course (e.g., 0, 5, 15,
30, 60 minutes).

» At each time point, remove an aliquot of the reaction and stop it by adding an equal volume
of Quench Solution.[11]

e Separate the reaction products by SDS-PAGE.
e Dry the gel and expose it to a phosphor imager screen overnight.

e Scan the screen to visualize the radiolabeled, phosphorylated BarA protein. The intensity of
the band corresponds to the level of autophosphorylation.[11][12]
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Workflow for an in vitro autophosphorylation assay.

Protein Crystallization for X-ray Diffraction
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This protocol outlines the general steps for obtaining protein crystals suitable for determining
the three-dimensional structure of a BarA domain.

Materials:

e Highly pure and concentrated (>5 mg/mL) protein sample of a BarA domain (e.g., HPT
domain)

o Crystallization screens (commercial or custom-made sparse matrix screens)

o Crystallization plates (e.qg., 24-well or 96-well sitting or hanging drop plates)

» Pipetting tools for setting up nanoliter-scale drops

» Microscope for crystal visualization

Procedure:

o Sample Preparation: Purify the target BarA domain to >95% homogeneity. Concentrate the
protein to 5-10 mg/mL in a low-salt buffer (e.g., 10 mM Tris-HCI pH 7.5, 50 mM NacCl).[13]

o Crystallization Screening: Use the hanging-drop or sitting-drop vapor diffusion method.[13]
[14]

o Pipette ~500 uL of the reservoir solution (precipitant from the screen) into the well of the
crystallization plate.

o On a cover slip (hanging drop) or in a micro-well (sitting drop), mix 1 pL of the protein
solution with 1 pL of the reservoir solution.

o Seal the well with the cover slip (hanging drop) or with clear tape (sitting drop).

 Incubation: Store the plates in a stable environment (e.g., 20°C) and monitor for crystal
growth over several days to weeks using a microscope.

o Crystal Optimization: Once initial "hits" (small crystals or precipitates) are identified, optimize
the conditions by systematically varying the pH, precipitant concentration, and protein
concentration around the initial hit condition to grow larger, diffraction-quality crystals.[14]
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o Data Collection: Harvest a suitable crystal, cryo-protect it if necessary, and expose it to a
high-intensity X-ray beam to collect diffraction data.[13]

Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to detect the binding of a protein (e.g., phosphorylated UvrY) to a specific DNA
fragment (e.g., the csrB promoter).

Materials:

Purified UvrY protein

o DNA probe: A short, double-stranded DNA fragment (~30-50 bp) corresponding to the UvrY
binding site in the csrB or csrC promoter.

* DNA labeling reagents (e.g., T4 Polynucleotide Kinase and [y-32P]ATP)

» Binding Buffer (e.g., 20 mM Tris-HCI pH 7.6, 50 mM NacCl, 5% glycerol, 1 mM DTT)[15]

» Non-specific competitor DNA (e.g., poly(dI-dC))[15][16]

» Non-denaturing polyacrylamide gel (e.g., 5% acrylamide in TGE buffer)

Electrophoresis equipment

Procedure:

e Probe Labeling: End-label the DNA probe with 32P using T4 Polynucleotide Kinase. Purify the
labeled probe to remove unincorporated nucleotides.

e Phosphorylation of UvrY: If testing the effect of phosphorylation, incubate purified UvrY with
a phosphodonor (e.g., acetyl phosphate or pre-phosphorylated BarA) prior to the binding
reaction.

e Binding Reaction: In a microfuge tube, combine the binding buffer, a non-specific competitor
DNA, and the purified UvrY-P protein. Incubate for 10-15 minutes at room temperature.[15]
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¢ Add the radiolabeled DNA probe to the reaction mixture and incubate for another 20-30
minutes at room temperature to allow binding to occur.[17]

+ Electrophoresis: Load the samples onto a pre-run non-denaturing polyacrylamide gel. Run
the gel at a constant voltage until the free probe has migrated approximately two-thirds of the
way down the gel.[16]

+ Detection: Dry the gel and expose it to a phosphor imager screen. A "shifted" band, which
migrates more slowly than the free probe, indicates the formation of a UvrY-DNA complex.
The specificity of this interaction can be confirmed by adding an excess of unlabeled "cold"
probe as a specific competitor, which should diminish the shifted band.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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